5-[2,5-Bis(2,2,2-trifluoroethoxy)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[2,5-bis(2,2,2-trifluoroethoxy)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C12H8F6N2O3/c13-11(14,15)4-21-7-1-2-9(22-5-12(16,17)18)8(3-7)10-19-6-20-23-10/h1-3,6H,4-5H2
• InChI Key: HTFRPNPEJUKLDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(F)(F)F)C2=NC=NO2)OCC(F)(F)F
• Molecular Formula: C12H8F6N2O3
• Molecular Weight: 342.19 g/mol

Description

This compound is a novel derivative of 5-(2,5-bis(2,2,2-trifluoroethoxy)phenyl)-1,3,4-oxadiazole. It has been synthesized and characterized using spectroscopic techniques such as 1 HNMR and LC-MS.

Synthesis Analysis

The synthesis of this compound involves a multistep reaction sequence. The key intermediate, 2,5-bis(2,2,2-trifluoroethoxy)benzohydrazide, is obtained by the esterification product of 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid. This is followed by the condensation of various aldehydes and acetophenones with 2,5-bis(2,2,2-trifluoroethoxy)benzohydrazide, which affords the Schiff’s bases. Cyclization of the Schiff bases then yields 1,3,4-oxadiazole derivatives.

Molecular Structure Analysis

The molecular structure of this compound has been elucidated using spectral analysis. The compound contains a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic ring containing three carbon atoms, one nitrogen atom, and one oxygen atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include esterification, condensation, and cyclization. The condensation of various aldehydes and acetophenones with 2,5-bis(2,2,2-trifluoroethoxy)benzohydrazide affords the Schiff’s bases. Cyclization of the Schiff bases then yields 1,3,4-oxadiazole derivatives.

Mechanism of Action

The compound has been evaluated for its bioactivity, specifically its α-amylase and α-glycosidase inhibitory activity. The compounds demonstrated inhibitory activity in the range of IC 50 = 40.00–80.00 μg/ml for α-amylase and IC 50 = 46.01–81.65 μg/ml for α-glucosidase.

Safety and Hazards

While specific safety and hazard information for this compound is not available in the retrieved papers, it is generally recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

The in vitro and in vivo studies indicate that compounds 2b and 2g had better activity among the synthesized compounds. This study has recognized that compounds like 2b, 2g, and 2i may be considered potential candidates for further developing a novel class of antidiabetic agents.